Cas no 95908-33-1 (1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-)
95908-33-1 structure
Product Name:1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
CAS No:95908-33-1
MF:C15H22O
MW:218.334584712982
CID:799937
PubChem ID:13993189
Update Time:2024-03-01
1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
- hydroxycalamenene,5-hydroxycalamenene
- (+/-)-cis-5-hydroxycalamenene
- DTXSID201017474
- 95908-33-1
- 5-Hydroxycalamenene
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- Inchi: 1S/C15H22O/c1-9(2)12-7-5-10(3)13-8-6-11(4)15(16)14(12)13/h6,8-10,12,16H,5,7H2,1-4H3/t10-,12-/m0/s1
- InChI Key: YXYMGKMWKSMRAB-JQWIXIFHSA-N
- SMILES: C1(O)=C2C([C@@H](C)CC[C@H]2C(C)C)=CC=C1C
Computed Properties
- Exact Mass: 218.167065321g/mol
- Monoisotopic Mass: 218.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 20.2Ų
1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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